Cas no 2229297-80-5 (1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2229297-80-5
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• MDL: MFCD32661995
• CID: 5521112
• PubChem ID: 145997073
• Update Time: 2025-10-28

1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-α,6-bis(trifluoromethyl)benzenemethanol
• 2-Chloro-alpha,6-bis(trifluoromethyl)benzyl Alcohol
• 1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

• MDL： MFCD32661995
• Inchi： 1S/C9H5ClF6O/c10-5-3-1-2-4(8(11,12)13)6(5)7(17)9(14,15)16/h1-3,7,17H
• InChI Key： JCDKKLVZGGBQEA-UHFFFAOYSA-N
• SMILES： C1=CC=C(Cl)C(C(O)C(F)(F)F)=C1C(F)(F)F

Additional information on 1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Introduction to 1-2-Chloro-6-(Trifluoromethyl)phenyl-2,2,2-Trifluoroethan-1-ol (CAS No. 2229297-80-5)

1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2229297-80-5) is a multifaceted compound with significant potential in various applications, particularly in the fields of pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a chlorinated and trifluoromethylated phenyl group attached to a trifluoromethylated ethan-1-ol moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for a range of scientific investigations.

The molecular formula of 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol is C₁₀H₆ClF₄O, and its molecular weight is approximately 245.59 g/mol. The compound's physical properties include a high boiling point and low solubility in water, which are typical characteristics of compounds with multiple fluorine atoms. These properties make it suitable for use in environments where stability and low reactivity are desired.

In the realm of pharmaceutical research, 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol has garnered attention due to its potential as an intermediate in the synthesis of novel drugs. Recent studies have explored its role in the development of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a new class of selective COX-2 inhibitors, which are known for their reduced side effects compared to non-selective NSAIDs.

Beyond its pharmaceutical applications, 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol has also been investigated for its material science applications. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with enhanced thermal stability and chemical resistance. Research in this area has shown that derivatives of this compound can be used to create coatings and polymers with superior performance characteristics.

The synthesis of 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol involves several well-established chemical reactions. One common approach is the reaction of 6-chloro-o-tolunitrile with triflic acid followed by reduction to form the alcohol. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its widespread application in both research and industrial settings.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to store it in a well-ventilated area away from incompatible materials.

The environmental impact of 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol is another important consideration. Studies have shown that while the compound itself is not classified as hazardous under current regulations, its degradation products should be monitored to ensure environmental safety. Efforts are ongoing to develop more sustainable synthetic methods that minimize environmental impact.

In conclusion, 1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2229297-80-5) is a versatile compound with significant potential in pharmaceuticals, material science, and chemical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.